Cas no 1247448-69-6 ((3-Aminopyrrolidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone)

• Product Name: (3-Aminopyrrolidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• CAS No: 1247448-69-6
• MF: C₈H₁₂N₄OS
• MW: 212.272079467773
• CID: 4775364
• Update Time: 2023-08-17

(3-Aminopyrrolidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminopyrrolidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• (3-aminopyrrolidin-1-yl)-(4-methylthiadiazol-5-yl)methanone
• (3-Aminopyrrolidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• Inchi： 1S/C8H12N4OS/c1-5-7(14-11-10-5)8(13)12-3-2-6(9)4-12/h6H,2-4,9H2,1H3
• InChI Key： UXZXIBUZCIZYQN-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCC(C1)N)=O

Computed Properties

• Exact Mass: 212.07318219 g/mol
• Monoisotopic Mass: 212.07318219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 100
• Molecular Weight: 212.27